Cas no 495414-67-0 (tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 495414-67-0
• MF: C₁₁H₂₀N₂O₄
• MW: 244.291g/molg/mol
• MDL: MFCD21332872
• CID: 1526737
• PubChem ID: 130161989
• Update Time: 2025-06-30

tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-hydroxy-,1,1-dimethylethyl ester
• 1-Piperidinecarboxylic acid, 4-(aminocarbonyl)-4-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate
• tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate

• MDL： MFCD21332872

Computed Properties

• Exact Mass: 244.142
• Monoisotopic Mass: 244.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9A^2

Additional information on tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate

tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate: A Comprehensive Overview

The compound CAS No. 495414-67-0, commonly referred to as tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate consists of a piperidine ring substituted with a carbamoyl group, a hydroxyl group, and a tert-butyl ester moiety. This combination of functional groups contributes to its versatile chemical reactivity and biological activity. The piperidine ring, a six-membered amine-containing structure, is known for its ability to form hydrogen bonds, which is crucial for interactions within biological systems.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to enhance the efficiency and scalability of its production. For instance, studies have demonstrated the use of catalytic asymmetric synthesis to obtain enantiomerically pure derivatives, which are essential for pharmacological studies. These advancements have not only improved the yield but also reduced the environmental impact of the manufacturing process.

In terms of biological activity, tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate has shown promising results in preclinical models. It has been investigated for its potential as a modulator of ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, studies have indicated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential anti-inflammatory properties.

The pharmacokinetic profile of this compound has also been a focus of recent investigations. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as a drug candidate. Findings suggest that it exhibits moderate bioavailability and acceptable metabolic stability, which are favorable attributes for drug development.

In conclusion, CAS No. 495414-67-0, or tert-butyl 4-carbamoyl-4-hydroxypiperidine-1-carboxylate, represents a valuable molecule with significant potential in the pharmaceutical industry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for further exploration in drug discovery programs.